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Compound of Interest

Compound Name: Daphnegiravone D

Cat. No.: B15614720 Get Quote

An In-Depth Technical Guide to Daphnegiravone
D
For Researchers, Scientists, and Drug Development Professionals

Abstract
Daphnegiravone D is a novel prenylated flavonoid isolated from the plant Daphne giraldii

Nitsche. This document provides a comprehensive overview of its chemical structure,

physicochemical properties, and biological activities. Daphnegiravone D has demonstrated

significant anti-cancer properties, particularly against hepatocellular carcinoma, by inducing cell

cycle arrest, apoptosis, and oxidative stress. A key mechanism of its action involves the

targeting of the Ataxia Telangiectasia and Rad3-related (ATR) protein, a critical component of

the DNA damage response pathway. This guide consolidates available data, presents detailed

experimental protocols for key biological assays, and visualizes relevant signaling pathways to

support further research and drug development efforts.

Chemical Structure and Properties
Daphnegiravone D is a prenylated flavonoid with the chemical formula C₂₆H₂₈O₆. Its structure

was elucidated through extensive spectroscopic analysis, including high-resolution mass

spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Physicochemical Properties of Daphnegiravone D
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Property Value Source

CAS Number 2581826-37-9 MedChemExpress

Molecular Formula C₂₆H₂₈O₆ (Wang et al., 2017)

Molecular Weight 436.5 g/mol (Wang et al., 2017)

Appearance Yellowish gum (Wang et al., 2017)

UV (MeOH) λmax (log ε) 204 (4.58), 269 (4.44) nm (Wang et al., 2017)

IR (KBr) νmax
3387, 2921, 1648, 1583, 1494,

1245, 1160, 832 cm⁻¹
(Wang et al., 2017)

Optical Rotation [α]25D +10.0 (c 0.1, MeOH) (Wang et al., 2017)

Table 2: ¹H NMR (400 MHz, CD₃OD) and ¹³C NMR (100 MHz, CD₃OD) Spectroscopic Data for

Daphnegiravone D
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Position δH (ppm), mult. (J in Hz) δC (ppm)

2 - 162.7

3 3.78, s 139.1

4 - 178.9

5 - 158.5

6 6.42, s 99.8

7 - 163.6

8 - 105.7

9 - 158.4

10 - 105.8

1' - 123.8

2' 7.35, d (8.4) 129.5

3' 6.88, d (8.4) 116.1

4' - 159.2

5' 6.88, d (8.4) 116.1

6' 7.35, d (8.4) 129.5

1'' 3.30, d (7.2) 22.9

2'' 5.20, t (7.2) 123.5

3'' - 132.4

4'' 1.65, s 25.9

5'' 1.58, s 17.8

3-OCH₃ 3.78, s 60.1

Source: (Wang et al., 2017)
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Biological Activity and Mechanism of Action
Daphnegiravone D exhibits potent cytotoxic activity against various cancer cell lines, with a

particular efficacy against hepatocellular carcinoma (HCC) cells, including Hep3B and HepG2

lines.[1] Its primary mechanisms of action include:

Induction of Apoptosis: Daphnegiravone D triggers programmed cell death in cancer cells.

[1]

Cell Cycle Arrest: It causes cell cycle arrest at the G0/G1 phase, thereby inhibiting cell

proliferation.[1]

Generation of Reactive Oxygen Species (ROS): The compound induces oxidative stress

within cancer cells, contributing to their demise.

ATR Inhibition: Daphnegiravone D directly targets and inhibits the ATR protein kinase, a key

regulator of the DNA damage response. This sensitizes cancer cells to DNA-damaging

agents.

Signaling Pathways
Daphnegiravone D's biological effects are mediated through the modulation of several key

signaling pathways. Its induction of G0/G1 arrest and apoptosis is dependent on the p38 and

JNK MAPK pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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